Cas no 306935-27-3 (Quinoline,4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)-)

• Product Name: Quinoline,4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)-
• CAS No: 306935-27-3
• MF: C₁₁H₄ClF₆NO
• MW: 315.598982810974
• MDL: MFCD00209304
• CID: 300092
• PubChem ID: 2773850
• Update Time: 2025-04-19

Quinoline,4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)-
• 4-Chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)quinoline
• 4-chloro-8-trifluoromethoxy-2-trifluoromethyl quinoline
• PC6847
• FT-0618145
• INCNYMOBGMRZKG-UHFFFAOYSA-N
• PS-7068
• Quinoline, 4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)-
• CS-0333204
• SCHEMBL2859753
• 4-Chloro-8-trifluoromethoxy-2-trifluoromethyl-quinoline
• MFCD00209304
• SB72133
• AKOS009159347
• DTXSID30378749
• 306935-27-3

• MDL： MFCD00209304
• Inchi： 1S/C11H4ClF6NO/c12-6-4-8(10(13,14)15)19-9-5(6)2-1-3-7(9)20-11(16,17)18/h1-4H
• InChI Key： INCNYMOBGMRZKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C(=CC=CC2=1)OC(F)(F)F

Computed Properties

• Exact Mass: 314.98900
• Monoisotopic Mass: 314.9885604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 4.80560

Quinoline,4-chloro-8-(trifluoromethoxy)-2-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39